Cas no 40422-14-8 (n-Propyl-2,2-d2 Alcohol)

n-Propyl-2,2-d2 Alcohol structure
n-Propyl-2,2-d2 Alcohol structure
Product Name:n-Propyl-2,2-d2 Alcohol
CAS No:40422-14-8
MF:C3H8O
MW:62.1073446273804
MDL:MFCD01074093
CID:326888
PubChem ID:12201030
Update Time:2025-04-19

n-Propyl-2,2-d2 Alcohol Chemical and Physical Properties

Names and Identifiers

    • 1-Propan-2,2-d2-ol(9CI)
    • [2,2-D2]-n-propanol
    • < 2,2-2H2> Propylalkohol
    • 1-Propanol-2,2-d2
    • 2,2-dideuterio-propan-1-ol
    • n-propanol-2,2-d2
    • propanol-2,2-2H2
    • propanol-2-d2
    • Propyl-2,2-d2 alcohol
    • D98924
    • (2,2-~2~H_2_)Propan-1-ol
    • PROPANOL-2,2-D2
    • 1-Propanol-2,2-d2, 98 atom % D
    • DTXSID50480191
    • 40422-14-8
    • 2,2-dideuteriopropan-1-ol
    • n-Propyl-2,2-d2 Alcohol
    • MDL: MFCD01074093
    • Inchi: 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i2D2
    • InChI Key: BDERNNFJNOPAEC-CBTSVUPCSA-N
    • SMILES: OCC([2H])([2H])C

Computed Properties

  • Exact Mass: 62.070068366g/mol
  • Monoisotopic Mass: 62.070068366g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 7.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.830 g/mL at 25 °C
  • PSA: 20.23000
  • LogP: 0.38870

n-Propyl-2,2-d2 Alcohol Security Information

n-Propyl-2,2-d2 Alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P760863-10mg
n-Propyl-2,2-d2 Alcohol
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$64.00 2023-05-17
TRC
P760863-50mg
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$87.00 2023-05-17
TRC
P760863-100mg
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$115.00 2023-05-17
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